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Application Note 1: Enhancing Perovskite Solar Cell
Efficiency Using a Diacetamide Derivative
Introduction
A derivative of diacetamide, 2,2-dichloroacetamide (DCA), has been identified as a promising

additive in the fabrication of perovskite solar cells (PSCs). When introduced into the anti-

solvent during the perovskite film formation process, DCA has been shown to significantly

improve the power conversion efficiency (PCE) and stability of the resulting devices. This

application note details the performance enhancements observed and provides a protocol for

the fabrication of triple-cation perovskite solar cells incorporating this diacetamide derivative.

The addition of DCA to the anti-solvent helps to regulate the crystallization kinetics of the

perovskite film. This leads to a smoother, more homogeneous surface with larger grain sizes

and reduced crystal defects.[1] These morphological improvements result in better

optoelectronic properties, including increased emission intensity and longer charge carrier

lifetimes.[1] Consequently, charge carrier recombination losses are minimized, leading to

overall enhanced device performance.[1]
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The inclusion of 2,2-dichloroacetamide as an additive in the anti-solvent has demonstrated a

notable improvement in the key performance metrics of perovskite solar cells. A comparison of

device performance with and without the DCA additive is summarized below.

Performance Metric
Control Device
(without DCA)

Device with DCA
Additive

Percentage
Improvement

Power Conversion

Efficiency (PCE)
12.6% 14.6% 16%

Short-Circuit Current

Density (JSC)
Data not available Enhanced -

Fill Factor (FF) Data not available Enhanced -

Table 1: Performance comparison of perovskite solar cells with and without the 2,2-

dichloroacetamide (DCA) additive. The data shows a significant 16% improvement in power

conversion efficiency with the addition of DCA.[1][2]

Experimental Protocol: Fabrication of Perovskite
Solar Cells with 2,2-Dichloroacetamide (DCA)
Additive
Materials

Fluorine-doped tin oxide (FTO) coated glass substrates (2.5 cm x 2.5 cm)

Distilled water

Acetone

2-propanol

Titanium dioxide (TiO2) precursor solution

Triple-cation perovskite precursor solution

Chlorobenzene (CB), anhydrous
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2,2-dichloroacetamide (DCA)

Spiro-OMeTAD

4-tert-butylpyridine (4-tBP)

Lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI) in acetonitrile (520 mg/mL)

Molybdenum trioxide (MoO3)

Silver (Ag)

Equipment
Ultrasonic bath

Oxygen plasma cleaner

Spin coater

Hotplate/annealing furnace

Thermal evaporator

Solar simulator

Current-voltage measurement system

Procedure
Substrate Cleaning:

Clean the FTO substrates sequentially in an ultrasonic bath with distilled water, acetone,

and 2-propanol for 20 minutes each.

Dry the substrates with a nitrogen gun.

Treat the cleaned FTO substrates with oxygen plasma for 7 minutes.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://dergipark.org.tr/en/download/article-file/4352344
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Electron Transport Layer (ETL) Deposition:

Synthesize a TiO2 solution using the sol-gel method.

Deposit the TiO2 solution onto the FTO substrates by spin coating at 2000 rpm for 20

seconds.[1]

Anneal the coated substrates at 460°C for 1 hour to form the anatase crystal structure of

TiO2.[1]

Perovskite Layer Deposition:

Prepare the triple-cation perovskite precursor solution.

In a nitrogen-filled glovebox, deposit the perovskite solution onto the TiO2 layer using a

two-step spin-coating process: 2000 rpm for 25 seconds, followed by 4000 rpm for 20

seconds.[1]

During the second step, at the 10-second mark, dispense 100 µL of the anti-solvent

(chlorobenzene) containing the DCA additive.

Anti-solvent with DCA preparation: Dissolve DCA in chlorobenzene at a concentration of

1 mg/mL. To aid dissolution, place the solution in an ultrasonic bath at 50°C for 20

minutes.[1]

Anneal the perovskite thin films at 100°C for 1 hour.[1]

Hole Transport Layer (HTL) Deposition:

Prepare the Spiro-OMeTAD solution by dissolving 73 mg of Spiro-OMeTAD in 1 mL of

anhydrous chlorobenzene.

To this solution, add 30 µL of 4-tBP and 16 µL of the Li-TFSI/acetonitrile solution.[1]

Deposit the Spiro-OMeTAD solution onto the perovskite layer by spin coating at 4000 rpm

for 20 seconds.[1]

Electrode Deposition:
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Complete the device by thermally evaporating an 8 nm thick layer of MoO3, followed by a

100 nm thick layer of Ag. This should be done under high vacuum conditions (2x10-7 Torr).

[1] The active area of the device is typically 0.095 cm2.[1]

Device Characterization
The current-voltage (J-V) characteristics of the fabricated solar cells are measured under

simulated AM 1.5G illumination (100 mW/cm2) using a solar simulator.

The power conversion efficiency (PCE), short-circuit current density (JSC), open-circuit

voltage (VOC), and fill factor (FF) are extracted from the J-V curves.
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Caption: Experimental workflow for perovskite solar cell fabrication with DCA.
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Application Note 2: Selective Extraction of Uranium
from Wastewater Using Diacetamide-Functionalized
Silica
Introduction
Nuclear energy presents a significant environmental challenge in the form of uranium-

contaminated wastewater. To address this, materials with high efficiency and selectivity for

uranium extraction are crucial. A promising approach involves the use of mesoporous silica

(SBA-15) functionalized with amine-bridged diacetamide ligands (SBA-15-ABDMA).[2] This

functionalized material has demonstrated a strong affinity for uranium, particularly at low pH,

and exhibits excellent reusability.

The diacetamide functional groups on the silica surface act as chelating ligands that

selectively bind with uranium (VI) ions. This high selectivity is maintained even in the presence

of other competing ions, such as lanthanides, alkaline earth metals, and transition metals.[2]

Quantitative Data
The performance of amine-bridged diacetamide-functionalized silica (SBA-15-ABDMA) for

uranium extraction is highlighted by the following data.

Parameter Value Conditions

Sorption Capacity 68.82 mg/g pH = 3

Uranium (VI) Recovery > 98%
Using SiO2spheres-ABDMA as

column material

Reusability > 5 cycles -

Distribution Coefficient (Kd,U) > 105 mL/g pH = 3.5

Separation Factor (SFU/Ln) > 1000 pH = 3.5

Table 2: Uranium extraction performance of amine-bridged diacetamide-functionalized silica.

The material shows a high sorption capacity and excellent recovery rate, along with high

selectivity for uranium over lanthanides.[2][3]
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Experimental Protocol: Uranium Extraction from
Aqueous Solution
Materials

Amine-bridged diacetamide-functionalized silica (SBA-15-ABDMA)

Uranium-containing aqueous solution (e.g., simulated wastewater)

Nitric acid (for pH adjustment and desorption)

Sodium hydroxide (for pH adjustment)

Batch reactor or chromatography column

Shaker or magnetic stirrer

pH meter

Inductively coupled plasma mass spectrometry (ICP-MS) or other suitable analytical

instrument for uranium concentration measurement

Procedure
Sorbent Preparation:

Synthesize SBA-15-ABDMA (This protocol assumes the material is pre-synthesized).

Adsorption (Batch Method):

Add a known mass of SBA-15-ABDMA to a fixed volume of the uranium-containing

solution in a batch reactor.

Adjust the pH of the solution to 3 using nitric acid or sodium hydroxide.[2]

Agitate the mixture at a constant speed and temperature for a predetermined time to reach

equilibrium.

Separate the sorbent from the solution by filtration or centrifugation.
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Analyze the uranium concentration in the supernatant to determine the amount of uranium

adsorbed.

Adsorption (Column Method):

Pack a chromatography column with SBA-15-ABDMA.

Pass the uranium-containing solution through the column at a controlled flow rate.

Collect the effluent and monitor the uranium concentration to determine the breakthrough

point.

Desorption and Regeneration:

After saturation, elute the adsorbed uranium from the sorbent using a suitable eluent (e.g.,

1 M nitric acid).

Wash the sorbent with deionized water until the pH is neutral.

The regenerated sorbent can be reused for subsequent adsorption cycles.

Analysis
The amount of uranium adsorbed per unit mass of the sorbent (q, in mg/g) is calculated

using the following equation:

q = (C0 - Ce) * V / m

Where C0 and Ce are the initial and equilibrium concentrations of uranium (mg/L), V is the

volume of the solution (L), and m is the mass of the sorbent (g).

Process Diagram
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Caption: Process flow for uranium extraction using functionalized silica.

Other Potential Applications of Diacetamide in
Material Science
While less detailed in publicly available literature, diacetamide and its derivatives are noted for

their potential in other areas of material science:
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Functional Polymers: Diacetamide can be incorporated into polymer structures to create

materials with specific, tailorable properties.[4][5][6]

Precursor for Heterocyclic Compounds: It can serve as a starting material in the synthesis of

heterocyclic compounds, which are important in various fields of material science.

Metal-Organic Frameworks (MOFs): Diacetamide can act as a ligand in the synthesis of

MOFs, which have applications in gas storage, separation, and catalysis.

Stabilizers: In certain industrial applications, diacetamide can function as a stabilizer.

Further research is required to develop detailed protocols and gather quantitative data for

these applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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